Cas no 1374606-57-1 (N-4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide)

• Product Name: N-4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide
• CAS No: 1374606-57-1
• MF: C₁₅H₂₁BClNO₄
• MW: 325.595543622971
• CID: 5465764
• PubChem ID: 130053694
• Update Time: 2025-06-07

N-4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• Z2050115110
• N-[4-chloro-5-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• Acetamide, N-[4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• N-4-chloro-5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylacetamide

• Inchi： 1S/C15H21BClNO4/c1-9(19)18-12-8-13(20-6)11(17)7-10(12)16-21-14(2,3)15(4,5)22-16/h7-8H,1-6H3,(H,18,19)
• InChI Key： LLXSFKAZENMLJD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(C)=O)OC

Computed Properties

• Exact Mass: 325.1252160 g/mol
• Monoisotopic Mass: 325.1252160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 325.6
• Topological Polar Surface Area: 56.8

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 476.0±45.0 °C(Predicted)
• pka: 13.93±0.70(Predicted)